Cas no 2137544-25-1 (2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid)

• Product Name: 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid
• CAS No: 2137544-25-1
• MF: C₉H₁₀FNO₄S
• MW: 247.243404865265
• CID: 5951292
• PubChem ID: 165475364
• Update Time: 2025-06-08

2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid
• EN300-1124421
• 2137544-25-1

• Inchi： 1S/C9H10FNO4S/c1-11(16(2,14)15)7-5-3-4-6(10)8(7)9(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： KUDPKSOMSFSIGZ-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=CC=C(C=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 247.03145714g/mol
• Monoisotopic Mass: 247.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid

Introduction to 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid (CAS No. 2137544-25-1)

2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2137544-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine atom at the 2-position and an N-methylmethanesulfonamido group at the 6-position of the benzene ring. These structural attributes not only contribute to its distinct chemical properties but also open up a wide array of potential applications in drug discovery and development.

The presence of the fluorine atom in the molecular structure of 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorinated aromatic compounds are well-known for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. These characteristics make them highly desirable in the design of novel therapeutic agents. The N-methylmethanesulfonamido group, on the other hand, introduces a polar and charged moiety to the molecule, which can influence its solubility, permeability, and interactions with biological systems.

In recent years, there has been a surge in research focused on developing new derivatives of benzoic acid for their potential therapeutic applications. 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid has emerged as a promising candidate in this context due to its unique structural features and demonstrated biological activity. Studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory drugs.

One of the most compelling aspects of 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid is its potential as a scaffold for further chemical modification. The combination of the fluorine atom and the N-methylmethanesulfonamido group provides multiple sites for functionalization, allowing researchers to fine-tune its biological activity and optimize its pharmacological properties. This flexibility has led to several innovative synthetic strategies aimed at generating novel analogs with enhanced efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in diseases such as cancer, neurodegeneration, and autoimmune disorders. For instance, research indicates that this compound can inhibit the activity of enzymes like COX-2 and LOX-5, which are known contributors to inflammation and pain. Additionally, it has shown promise in preclinical models as a potential treatment for certain types of cancer by interfering with critical molecular targets involved in tumor growth and progression.

The synthesis of 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution, and protecting group strategies have been utilized to construct the complex framework of this compound efficiently.

The safety profile of 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid is another critical aspect that has been extensively evaluated through rigorous toxicological studies. Preliminary findings suggest that this compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety profile before it can be considered for clinical use.

In conclusion, 2-fluoro-6-(N-methylmethanesulfonamido)benzoic acid (CAS No. 2137544-25-1) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activity. Its potential applications in treating various diseases make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a vital role in the next generation of therapeutic agents.